Cas no 70647-05-1 (3-Pyridinecarboxylic acid, 4-phenyl-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-phenyl-, methyl ester
• CAS No: 70647-05-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 546902
• PubChem ID: 12482255
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-phenyl-, methyl ester
• methyl 4-phenylpyridine-3-carboxylate
• SCHEMBL6927417
• 70647-05-1
• methyl 4-phenylnicotinate
• VOXLHHIYDOQDQU-UHFFFAOYSA-N
• 4-Phenylpyridine-3-carboxylic acid methyl ester
• DTXSID90499909

• Inchi： 1S/C13H11NO2/c1-16-13(15)12-9-14-8-7-11(12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： VOXLHHIYDOQDQU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19